Cas no 2172251-54-4 (1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172251-54-4
• MF: C₁₁H₁₁FN₄S
• MW: 250.295243501663
• CID: 5978909
• PubChem ID: 165587675
• Update Time: 2025-05-22

1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1610574
• 2172251-54-4
• 1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C11H11FN4S/c1-7-10(11(13)17)14-15-16(7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H2,13,17)
• InChI Key： IYNWBFLBQBCFNJ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C)N(CC2C=CC(=CC=2)F)N=N1)N

Computed Properties

• Exact Mass: 250.06884570g/mol
• Monoisotopic Mass: 250.06884570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide

Recent Advances in the Study of 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172251-54-4)

The compound 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172251-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of the fluorophenyl and triazole moieties in its structure is believed to contribute to its bioactivity, particularly in targeting specific enzymes and pathways involved in microbial and cancer cell proliferation. Researchers have employed advanced synthetic techniques, including click chemistry, to optimize the compound's yield and purity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, its activity against drug-resistant strains has been a focal point of recent investigations, with promising results suggesting its potential as an alternative to existing antimicrobial therapies. Additionally, preliminary data indicate that the compound may interfere with key metabolic pathways in cancer cells, leading to apoptosis and reduced tumor growth.

Mechanistic studies have further elucidated the compound's interactions with biological targets. Molecular docking simulations and enzyme inhibition assays suggest that it binds selectively to active sites of certain kinases and proteases, which are critical for cell survival and proliferation. These findings have spurred interest in the development of derivatives with enhanced specificity and reduced off-target effects.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to improve the compound's drug-like properties and the exploration of combination therapies to enhance its efficacy.

In conclusion, 1-(4-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide represents a promising candidate for further development in the fields of antimicrobial and anticancer drug discovery. Continued research efforts are essential to fully realize its therapeutic potential and overcome existing limitations.